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Chemical Profile and Solubility Data

1,7-Heptanediamine (CAS 646-19-5), also known as heptamethylenediamine, is a linear aliphatic diamine.

Its solubility profile in various solvents is foundational for experimental design [1].

The table below summarizes its key physical properties and solubility characteristics:

Property Value / Description
Molecular C7H1sN2 [1]
Formula

Molecular 130.24 g/mol [1]
Weight

Boiling Point 223-225 °C [1]
Melting Point 26-30 °C [1]

Soluble In Water, Ethanol, Acetone, Diethyl ether, Benzene [1]
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Property Value |/ Description
Handling & Causes severe skin burns and eye damage. Air sensitive. Incompatible with acids,
Safety acid chlorides, acid anhydrides, and strong oxidizing agents [1].

Troubleshooting Common Solubility Issues

Here are solutions to frequently encountered problems when working with 1,7-Heptanediamine.

Issue 1: Slow or Incomplete Dissolution in Aqueous Solutions

e Cause: The amine groups can form strong hydrogen-bonding networks with water molecules, which
can sometimes slow initial dissolution.
e Solution:
o Gentle Heating: Warm the solvent to a moderate temperature (e.g., 30-40°C). Do not
overheat, as high temperatures can accelerate oxidation or decomposition.
o Stirring/Sonication: Use magnetic stirring or a sonication bath to assist in breaking up the
liquid and dispersing it throughout the solvent.

Issue 2: Precipitation Upon Storage or Change in Conditions

e Cause: The diamine can absorb carbon dioxide (CO:z) from the air over time, forming a solid
carbamate salt [2].
¢ Solution:
o Inert Atmosphere: Store the compound and its solutions under an inert atmosphere (e.g.,
nitrogen or argon).
o Sealed Containers: Use tightly sealed vials to minimize exposure to air.
o Fresh Preparation: Prepare solutions fresh for critical experiments rather than storing them for
long periods.

Issue 3: Need for Solubility in Specific Organic Reaction Systems

e Cause: Certain synthetic applications, such as its use as a precursor for inhibitors or in polymer
preparation, require specific solvent environments [1] [2].
e Solution:
o Switch Solvents: If a reaction is sluggish in one solvent, consider switching to another from
the approved solubility list. For example, N-Methylpyrrolidone (NMP) or Tetrahydrofuran
(THF) are often effective organic solvents for diamine-based reactions [2].
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o Optimize Concentration: Ensure the concentration of diamine is not too high for the chosen
solvent system, which can lead to precipitation.

Experimental Protocol: Solubilization for Aqueous
Systems

This protocol outlines a standard method for preparing a stable aqueous solution of 1,7-Heptanediamine.
Title: Preparation of a 0.5 M Aqueous Solution of 1,7-Heptanediamine

Principle: To dissolve the diamine completely in water while minimizing its exposure to atmospheric COz to

prevent carbamate formation.

Materials:

e 1,7-Heptanediamine (=98% purity)

e Deionized water

e Volumetric flask (100 mL)

e Magnetic stir bar and stir plate

e Balance

¢ Nitrogen gas line (optional, for purging)

Procedure:

¢ Weighing: Tare a small container on the balance. Accurately weigh out ~0.65 g (approximately 5
mmol) of 1,7-Heptanediamine.

¢ Transfer: Quantitatively transfer the weighed diamine to the 100 mL volumetric flask.

¢ Initial Dissolution: Add about 80 mL of deionized water. If available, briefly purge the headspace of
the flask with nitrogen gas.

e Stirring: Cap the flask and place it on a magnetic stir plate. Stir the mixture vigorously until the
solution appears clear and homogeneous.

¢ Dilution to Volume: Remove the flask from the stirrer. Carefully add deionized water to bring the final
volume to the 100 mL mark. Mix the solution by inverting the flask several times.

e Storage: Store the solution in a tightly sealed container. For best stability, use within 24 hours or
store under a nitrogen atmosphere.

Workflow for Solubility Optimization
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The following diagram illustrates a logical workflow for troubleshooting solubility issues, from problem

identification to resolution.
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Solubility Issue Identified

:
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Solution Ready for Use

Click to download full resolution via product page
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Frequently Asked Questions (FAQS)

Q1: What is the primary safety concern when handling 1,7-Heptanediamine? The most significant
hazard is its corrosivity, causing severe skin burns and serious eye damage. Always wear appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat [1].

Q2: Can I use 1,7-Heptanediamine in reactions with carbon dioxide? Yes, diamines like 1,7-
Heptanediamine can react with COz to form organic amine carbamates. This is a documented synthetic

pathway, but it is also the reason your stock solution can precipitate if exposed to air [2].

Q3: My research involves drug development. Why is this compound significant? 1,7-Heptanediamine
is used as a key intermediate in the preparation of more complex molecules. For example, it is used to
synthesize 1,7-diamino-trans-hept-3-ene, which acts as a deoxyhypusine synthase inhibitor—a potential
target for anticancer drug development [1]. Its derivatives have also been investigated in patents for

conjunctive cancer therapy [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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